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Compound of Interest

Compound Name: 5-Ethoxyindole

CAS No.: 10501-17-4

Cat. No.: B077456 Get Quote

CAS Number: 10501-17-4 Formula: C₁₀H₁₁NO Physical State: Solid (typically off-white to beige

powder)[1][2]

Executive Safety Summary
Before handling waste, you must understand the hazard profile.[1] While specific toxicological

data for 5-Ethoxyindole is often limited compared to its analogue 5-Methoxyindole, it is

universally classified under the "Assumption of Hazard" principle in R&D environments.[1]

GHS Classification (Derived from Analogue Structure/SDS):

Skin Irritation (Category 2): H315 - Causes skin irritation.[1]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][3]

STOT-SE (Category 3): H335 - May cause respiratory irritation.[1][4]

Core Safety Directive: Treat all 5-Ethoxyindole waste as Hazardous Organic Waste destined

for high-temperature incineration. Do NOT dispose of down the drain or in municipal trash.

Waste Characterization & Segregation Matrix
Effective disposal begins with proper segregation at the point of generation.[1] Use this matrix

to categorize your waste stream.
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Waste Stream Composition Container Type
Labeling
Requirement

Disposal
Method

Solid Waste

Pure 5-

Ethoxyindole,

contaminated

weighing boats,

gloves, paper

towels.[2][5]

HDPE Wide-

Mouth Jar or

Double-lined

Biohazard Bag.

[2]

"Hazardous

Waste - Solid

Organic Debris

(Contains 5-

Ethoxyindole)"

Incineration (Fuel

Blending)

Liquid Waste

(Halogenated)

Dissolved in

DCM,

Chloroform, or

Chlorobenzene.

[2][5]

Glass or HDPE

Solvent Carboy

(Red/Yellow

Safety Can).[2]

[5]

"Hazardous

Waste -

Halogenated

Solvents"

Incineration

(Specific

Halogen Stream)

Liquid Waste

(Non-

Halogenated)

Dissolved in

Acetone,

Methanol, Ethyl

Acetate, DMSO.

[2][5]

HDPE Solvent

Carboy.

"Hazardous

Waste - Non-

Halogenated

Solvents"

Fuel

Blending/Incinera

tion

Aqueous Waste

Quenched

reaction mixtures

containing

water/buffers.[1]

[2][5]

HDPE Carboy.

"Hazardous

Waste - Aqueous

Organic Mixture"

Wastewater

Treatment

(Chemical

Treatment Plant)

Detailed Disposal Protocols
Protocol A: Routine Laboratory Disposal (Small Scale)
For disposal of <100g quantities or residual solids from synthesis.[1]

Dissolution (Preferred for Purity): If the solid is pure and you wish to minimize dust hazard,

dissolve the 5-Ethoxyindole in a minimal amount of a combustible solvent (e.g., Acetone or

Ethanol).[1]

Transfer: Pour the solution into the Non-Halogenated Organic Waste container.
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Rinsing: Triple-rinse the original vessel with the same solvent and add rinsate to the waste

container.

Solid Debris: Place contaminated spatulas, weighing papers, or filter cakes into the Solid

Hazardous Waste bin.

Protocol B: Bulk Inventory Disposal
For disposal of expired or surplus bottles (>100g).

Do Not Decant: Do not attempt to empty large bottles into a drum to avoid generating dust

clouds.

Overpacking: Place the entire original container (with cap tightly sealed) into a larger

sealable bucket (e.g., 5-gallon HDPE pail).

Void Filling: Fill the void space with an inert absorbent (Vermiculite) to prevent breakage

during transport.

Manifesting: Mark the outer container clearly with the CAS number (10501-17-4) and

chemical name. Hand off to your facility's EHS hazardous waste contractor.

Spill Response Workflow
Critical Rule: If the spill creates a dust cloud outside a fume hood, evacuate the lab

immediately.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Assess Volume & Location

Inside Fume Hood?
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Close Sash.

Yes

Evacuate Lab if Dust Airborne

No (Large/Dusty)

Cover with wet paper towels
(Prevent Dust)

Scoop into Waste Jar

Wash surface with Acetone,
then Soap/Water

Label as Hazardous Waste
(Solid Debris)

Don PPE:
N95/P100 Mask, Goggles, Nitrile Gloves
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or use Spill Pillow
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Figure 1: Decision logic for responding to 5-Ethoxyindole spills. Note the emphasis on dust

suppression.

Regulatory Compliance & Storage
EPA/RCRA Status: 5-Ethoxyindole is not explicitly listed on the EPA "P" (Acutely

Hazardous) or "U" (Toxic) lists.[1] However, it must be managed as a characteristic

hazardous waste due to its chemical nature (organic, combustible).[1]

Storage Compatibility:

Store With: Other indoles, stable organic solids.[1]

Incompatible With: Strong oxidizing agents (e.g., Nitric Acid, Peroxides) and strong acids.

[1] Contact can cause exothermic decomposition.

Conditions: Keep container tightly closed in a dry, well-ventilated place. Light sensitive

(store in amber glass or wrapped in foil).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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